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Compound of Interest

Compound Name:
3,5-Dimethyl-d6-cyclohexanone-

3,4,4,5-d4

Cat. No.: B12396724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the deuterated organic compound 3,5-Dimethyl-d10-cyclohexanone. This document is intended

to serve as a valuable resource for researchers, scientists, and professionals in drug

development and other scientific fields where isotopically labeled compounds are utilized.

Core Physical and Chemical Data
3,5-Dimethyl-d10-cyclohexanone is the deuterated analogue of 3,5-dimethylcyclohexanone.

Isotopic labeling, the replacement of one or more atoms of a chemical compound with an

isotope, is a critical technique for tracing the passage of molecules through chemical reactions,

metabolic pathways, or biological cells. Deuterium (D or ²H), a stable isotope of hydrogen, is a

common choice for such labeling due to its non-radioactive nature and the relative ease of

detection by analytical methods like mass spectrometry and nuclear magnetic resonance

(NMR) spectroscopy.

The primary application of 3,5-Dimethyl-d10-cyclohexanone is as an internal standard in

analytical and metabolic studies involving its non-deuterated counterpart. The slight increase in

mass due to deuterium substitution allows for its clear differentiation in mass spectrometry,

while its chemical behavior remains nearly identical to the unlabeled compound.
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Tabulated Physical Properties
The following table summarizes the available quantitative data for 3,5-Dimethyl-d10-

cyclohexanone and its non-deuterated form, 3,5-dimethylcyclohexanone, for comparative

purposes.

Property
3,5-Dimethyl-d10-
cyclohexanone

3,5-
dimethylcyclohexanone

Molecular Formula C₈H₄D₁₀O C₈H₁₄O

Molecular Weight 136.26 g/mol 126.20 g/mol [1]

Boiling Point No experimental data available 182.5 °C at 760 mmHg[2][3]

Density No experimental data available 0.882 g/cm³[2]

Flash Point No experimental data available 53.8 °C[2][3]

Vapor Pressure No experimental data available 0.808 mmHg at 25 °C[2]

LogP (o/w) No experimental data available 1.892 (estimated)[3]

Refractive Index No experimental data available 1.434 (estimated)

Experimental Protocols for Property Determination
While specific experimental data for all physical properties of 3,5-Dimethyl-d10-cyclohexanone

are not readily available in the public domain, the following are detailed methodologies for the

determination of these key characteristics for organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small sample of

an organic liquid is the capillary method.

Apparatus:

Thiele tube or a similar heating apparatus (e.g., oil bath, heating block)
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Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source

Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

The entire assembly is heated gently and uniformly in a Thiele tube or oil bath.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Determination
Density is the mass of a substance per unit volume. For a liquid organic compound, density can

be accurately determined using a pycnometer or a volumetric flask.

Apparatus:

Pycnometer or a calibrated volumetric flask with a stopper
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Analytical balance

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is placed in a constant temperature bath to allow the liquid to reach

thermal equilibrium.

The pycnometer is removed from the bath, dried, and weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The volume of the pycnometer is known (or can be determined by calibration with a liquid of

known density, such as water).

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. This is a critical safety parameter. Closed-cup testers, such as the Pensky-

Martens or Tag Closed Cup apparatus, are commonly used for this measurement.

Apparatus:

Closed-cup flash point tester

Heat source

Ignition source (e.g., a small flame or an electric sparker)

Thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The sample cup of the apparatus is filled with the liquid sample to a specified level.

The lid, which contains the thermometer, stirrer, and ignition source port, is securely closed.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is applied to the vapor space above the

liquid through the port in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.

Refractive Index Determination
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and is often used for identification and

purity assessment. An Abbe refractometer is the standard instrument for this measurement.

Apparatus:

Abbe refractometer

Light source (typically a sodium lamp, λ = 589 nm)

Constant temperature water circulator

Procedure:

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of the liquid sample are placed on the surface of the measuring prism.

The prisms are closed and locked.

Water from a constant temperature bath is circulated through the prisms to maintain a stable

temperature (commonly 20°C or 25°C).
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The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The dispersion control is adjusted to eliminate any color fringe from the field of view,

resulting in a sharp borderline between the light and dark areas.

The main adjustment knob is turned to bring this borderline exactly to the center of the

crosshairs.

The refractive index is then read directly from the instrument's scale.

Logical Relationship Diagram
The following diagram illustrates the relationship between 3,5-Dimethyl-d10-cyclohexanone

and its non-deuterated form, highlighting their key physical properties.

Physical Properties of 3,5-Dimethyl-d10-cyclohexanone and its Non-Deuterated Analog

3,5-Dimethyl-d10-cyclohexanone

3,5-dimethylcyclohexanone

Molecular Formula:
C₈H₄D₁₀O

Molecular Weight:
136.26 g/mol

determines

Molecular Formula:
C₈H₁₄O

Isotopic Analog

Molecular Weight:
126.20 g/mol

determines

Boiling Point:
182.5 °C

Density:
0.882 g/cm³

Flash Point:
53.8 °C
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Click to download full resolution via product page

Relationship between deuterated and non-deuterated 3,5-dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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